Cas no 167883-99-0 (8-(chloromethyl)imidazo1,2-apyridine)

• Product Name: 8-(chloromethyl)imidazo1,2-apyridine
• CAS No: 167883-99-0
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD23379638
• CID: 1040580
• PubChem ID: 21661582
• Update Time: 2025-04-20

8-(chloromethyl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-(Chloromethyl)imidazo[1,2-a]pyridine
• IMidazo[1,2-a]pyridine, 8-(chloroMethyl)-
• 8-(Chloromethyl)imidazo[1,2-a]pyridine hydrochloride
• IMidazo[1,2-a]pyridine, 8-(chloroMethyl)-, (as HCl salt)
• 8-(chloromethyl)imidazo1,2-apyridine
• DTXSID70616657
• DB-129628
• 8-(chloromethyl)-Imidazo[1,2-a]pyridine
• EN300-1587519
• SCHEMBL5308911
• MFCD13177281
• QKWWHWXIZVRRNK-UHFFFAOYSA-N
• 8-(chloromethyl)-imidazol[1,2-a]pyridine
• 167883-99-0

• MDL： MFCD23379638
• Inchi： 1S/C8H7ClN2/c9-6-7-2-1-4-11-5-3-10-8(7)11/h1-5H,6H2
• InChI Key： QKWWHWXIZVRRNK-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CN2C=CN=C21

Computed Properties

• Exact Mass: 202.00664
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines